Secernin-1 (196-204)
Description
Secernin-1
Scientific Research Applications
Biomarker in Synovial Sarcoma
Secernin-1 has been identified as a potential prognostic biomarker for synovial sarcoma. A study by Suehara et al. (2011) using proteomic profiling discovered that secernin-1 expression is higher in patients with a better prognosis, indicating its potential use in predicting overall and metastasis-free survival in synovial sarcoma patients.
Role in Alzheimer’s Disease
Research has shown that secernin-1 is a novel phosphorylated tau binding protein, accumulating in Alzheimer’s disease but not in other tauopathies. Pires et al. (2019) found that secernin-1 accumulates in Alzheimer’s disease and binds to phosphorylated tau, suggesting its potential as a marker for detection, prognosis, and therapeutic evaluation in Alzheimer's disease (Pires et al., 2019).
Prognostic Marker in Colorectal Cancer
Secernin-1, or SCRN1, has been indicated as a novel marker for prognosis in colorectal cancer. Miyoshi et al. (2010) noted that SCRN1 is upregulated in colorectal cancer, suggesting its significance in this context and its potential as a target for immunotherapy (Miyoshi et al., 2010).
Contribution to Colon Cancer Progression
A study by Lin et al. (2015) highlighted that secernin-1 contributes to colon cancer progression by enhancing the exocytosis of matrix metalloproteinase-2/9, thereby promoting cancer cell proliferation and tumor progression (Lin et al., 2015).
Biomarker for Prostate Cancer
In the context of prostate cancer, secernin-1 was found to be downregulated, as identified through proteomic analysis. Geisler et al. (2015) suggested that secernin-1 is a potential new tissue biomarker for prostate cancer diagnosis and prognosis (Geisler et al., 2015).
properties
sequence |
KMDAEHPEL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Secernin-1 (196-204) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
